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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of LEB-03-146, a novel deubiquitinase-targeting
chimera (DUBTAC) designed to stabilize the WEEL1 kinase. The performance of LEB-03-146 is
compared with alternative WEE1-targeting modalities, supported by experimental data from
peer-reviewed studies.

Introduction to LEB-03-146

LEB-03-146 is a heterobifunctional molecule that represents a novel approach to targeted
protein stabilization. It is classified as a WEE1 DUBTAC, engineered to recruit the
deubiquitinase OTUBL1 to the WEE1 kinase, thereby preventing its proteasomal degradation
and leading to its stabilization. Structurally, LEB-03-146 is composed of the potent WEE1
inhibitor AZD1775 (adavosertib) linked to the OTUBL1 recruiter EN523 via a PEG2 linker.[1] The
primary mechanism of action involves the formation of a ternary complex between LEB-03-146,
OTUB1, and WEE1, which protects WEE1 from ubiquitination and subsequent degradation.

Signaling Pathway and Experimental Workflow

The development and validation of LEB-03-146 involve specific cellular pathways and
experimental procedures. The diagrams below illustrate the targeted signaling pathway and a
general workflow for assessing the efficacy of DUBTACs.
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LEB-03-146 Mechanism of Action
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Caption: Mechanism of WEEL1 stabilization by LEB-03-146.
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General DUBTAC Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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